1-(dichloroacetyl)-3-phenylpyrrolidine
Overview
Description
1-(dichloroacetyl)-3-phenylpyrrolidine, commonly known as DAPP, is a chemical compound that has gained significant interest among scientists due to its potential applications in various fields. DAPP is a pyrrolidine-based molecule that has been synthesized through different methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions.
Mechanism of Action
The exact mechanism of action of DAPP is not fully understood, but it is believed to act as a positive allosteric modulator of the GABA-A receptor, which is the primary inhibitory neurotransmitter in the central nervous system. By enhancing the activity of the GABA-A receptor, DAPP can increase the inhibitory tone in the brain, leading to its anxiolytic, anticonvulsant, and analgesic effects.
Biochemical and Physiological Effects:
DAPP has been shown to produce a range of biochemical and physiological effects, including reducing the frequency and severity of seizures, decreasing pain sensitivity, and reducing anxiety-like behavior in animal models. Additionally, DAPP has been found to enhance the release of GABA in the brain, leading to increased inhibitory tone and reduced excitability.
Advantages and Limitations for Lab Experiments
DAPP has several advantages for use in lab experiments, including its potent and selective effects, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, DAPP also has some limitations, including its limited solubility in water and its potential for off-target effects at high doses.
Future Directions
There are several future directions for research on DAPP, including the development of new drugs based on its structure, the investigation of its potential neuroprotective effects, and the exploration of its effects on other neurotransmitter systems. Additionally, further research is needed to determine the optimal dosing and administration of DAPP for different applications and to investigate its potential interactions with other drugs and compounds.
Conclusion:
In conclusion, 1-(dichloroacetyl)-3-phenylpyrrolidine is a promising compound that has gained significant interest among scientists due to its potential applications in various fields. Its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of DAPP and to develop new drugs based on its structure.
Scientific Research Applications
DAPP has been studied for its potential applications in various scientific fields, including medicinal chemistry, drug discovery, and neuroscience. It has been found to exhibit potent anticonvulsant, analgesic, and anxiolytic effects, making it a promising candidate for the development of new drugs for the treatment of epilepsy, chronic pain, and anxiety disorders. Additionally, DAPP has been studied for its potential neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
2,2-dichloro-1-(3-phenylpyrrolidin-1-yl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13Cl2NO/c13-11(14)12(16)15-7-6-10(8-15)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWGIAEUFYRGILA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC=CC=C2)C(=O)C(Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.